1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine
Overview
Description
“1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine” is a chemical compound. It has a molecular weight of 284.2 .
Molecular Structure Analysis
The InChI code for “1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine” is1S/C13H18BrNO/c1-16-13-6-5-12 (14)9-11 (13)10-15-7-3-2-4-8-15/h5-6,9H,2-4,7-8,10H2,1H3
. This code provides a standard way to encode the compound’s molecular structure and formula. Physical And Chemical Properties Analysis
“1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine” is a solid at room temperature . It has a molecular weight of 284.2 . The compound is stored at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
- 1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine is used as a precursor in the synthesis of functionalized pyrrolidines. It undergoes ring contraction with nucleophiles, leading to 2,2-disubstituted pyrrolidines and spiro-pyrrolidines, which are significant in heterocyclic chemistry (Guideri, Noschese, & Ponticelli, 2012).
Medicinal Chemistry Applications
- Derivatives of pyrrolidine, such as 1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine, have been explored for their potential antiinflammatory and analgesic activities. These compounds have shown efficacy in animal models, and their potency is influenced by the steric and hydrogen-bonding properties of the substituents (Muchowski et al., 1985).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
The compound 1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine, also known as ABMA, primarily targets the late endosomal compartments within cells . These compartments play a crucial role in the intracellular transport of proteins and lipids, and are exploited by various toxins and pathogens for their survival and proliferation .
Mode of Action
ABMA interacts with its targets by interfering with the function of the late endosomal compartments . This interference inhibits the ability of intracellular toxins and pathogens to exploit these compartments, thereby inhibiting their harmful effects
Biochemical Pathways
The primary biochemical pathway affected by ABMA is the endosomal transport pathway . By interfering with the function of late endosomal compartments, ABMA disrupts the normal flow of proteins and lipids within cells. This disruption can have downstream effects on various cellular processes, including signal transduction, protein degradation, and membrane trafficking .
Result of Action
The primary result of ABMA’s action is the inhibition of intracellular toxins and pathogens . By interfering with the function of late endosomal compartments, ABMA prevents these harmful agents from exploiting these compartments for their survival and proliferation . This can lead to a reduction in the severity of diseases caused by these toxins and pathogens.
properties
IUPAC Name |
1-[(5-bromo-2-methoxyphenyl)methyl]pyrrolidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-15-12-5-4-11(13)8-10(12)9-14-6-2-3-7-14/h4-5,8H,2-3,6-7,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBLGNUJGBGZEIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CN2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2-methoxy-benzyl)-pyrrolidine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.